Cas no 127956-27-8 (6-(difluoromethyl)-1H-Indole)
6-(difluoromethyl)-1H-Indole structure
Product Name:6-(difluoromethyl)-1H-Indole
CAS No:127956-27-8
MF:C9H7F2N
MW:167.155389070511
MDL:MFCD12924742
CID:157909
PubChem ID:195551
Update Time:2025-04-19
6-(difluoromethyl)-1H-Indole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,6-(difluoromethyl)-
- 6-(difluoromethyl)indole
- 1H-Indole,6-(difluoromethyl)
- 6-(Difluoromethyl)-1H-indole
- MFCD12924742
- F12258
- AKOS023601109
- CS-0120409
- AS-47133
- DTXSID90155755
- SSZMGMWFFIVDPL-UHFFFAOYSA-N
- 1H-Indole, 6-(difluoromethyl)-
- 127956-27-8
- DTXCID5078246
- 6-(difluoromethyl)-1H-Indole
-
- MDL: MFCD12924742
- Inchi: 1S/C9H7F2N/c10-9(11)7-2-1-6-3-4-12-8(6)5-7/h1-5,9,12H
- InChI Key: SSZMGMWFFIVDPL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C=CNC=2C=1)F
Computed Properties
- Exact Mass: 166.04688
- Monoisotopic Mass: 167.054656
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 15.8
Experimental Properties
- Density: 1.287
- Boiling Point: 282.7°Cat760mmHg
- Flash Point: 124.8°C
- Refractive Index: 1.589
- PSA: 12.89
6-(difluoromethyl)-1H-Indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB461226-250 mg |
6-(Difluoromethyl)-1H-indole, 95%; . |
127956-27-8 | 95% | 250mg |
€424.50 | 2023-04-21 | |
| abcr | AB461226-1 g |
6-(Difluoromethyl)-1H-indole, 95%; . |
127956-27-8 | 95% | 1g |
€951.70 | 2023-04-21 | |
| Chemenu | CM234576-1g |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 95% | 1g |
$351 | 2021-08-04 | |
| TRC | D454105-10mg |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D454105-50mg |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D454105-100mg |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM234576-1g |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 95%+ | 1g |
$611 | 2024-08-02 | |
| Chemenu | CM234576-100mg |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 95%+ | 100mg |
$151 | 2024-08-02 | |
| Chemenu | CM234576-250mg |
6-(Difluoromethyl)-1H-indole |
127956-27-8 | 95%+ | 250mg |
$252 | 2024-08-02 | |
| Alichem | A199003885-250mg |
6-(Difluoromethyl)indole |
127956-27-8 | 95% | 250mg |
734.40 USD | 2021-06-01 |
6-(difluoromethyl)-1H-Indole Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
127956-27-8 (6-(difluoromethyl)-1H-Indole) Related Products
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- 59718-31-9( )
- 2285-35-0(2-(Trifluoromethyl)-9H-carbazole)
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- 25199-77-3(4-(trifluoromethyl)quinoline)
- 100846-24-0(5-(trifluoromethyl)-1H-indole)
- 13544-43-9(6-(trifluoromethyl)-1H-indole)
- 325-14-4(7-(Trifluoromethyl)quinoline)
- 342-30-3(5-(Trifluoromethyl)quinoline)
- 128562-95-8(4-(Trifluoromethyl)-1H-indole)
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